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Compound of Interest

Compound Name: Ticagrelor-d4

Cat. No.: B15573000

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the supplier specifications for
Ticagrelor-d4, a deuterated analog of the antiplatelet drug Ticagrelor. This document is
intended to assist researchers, scientists, and drug development professionals in sourcing and
utilizing Ticagrelor-d4 of appropriate quality for their studies. The information presented herein
is compiled from publicly available data from various suppliers and relevant scientific literature.

Introduction to Ticagrelor-d4

Ticagrelor is a direct-acting P2Y12 receptor antagonist that inhibits platelet aggregation and is
used clinically to reduce the risk of thrombotic cardiovascular events. Ticagrelor-d4 is a stable
isotope-labeled version of Ticagrelor, where four hydrogen atoms have been replaced by
deuterium. This isotopic labeling makes it an invaluable tool in pharmacokinetic and metabolic
studies, often used as an internal standard for the quantitative analysis of Ticagrelor in
biological samples by mass spectrometry.

General Specifications

Suppliers of research-grade chemicals provide Ticagrelor-d4 with a set of specifications to
ensure its identity, purity, and suitability for analytical applications. While specifications can vary
between suppliers, the following tables summarize the typical data provided.

Table 1: General Information and Physical Properties
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Parameter Specification

(1S,2S,3R,55)-3-[7-[[(1R,2S)-2-(3,4-
Difluorophenyl)cyclopropyl]lamino]-5-(propylthio-
d4)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-
hydroxyethoxy)-1,2-cyclopentanediol

Chemical Name

Synonyms AZD 6140-d4, AR-C 126532XX-d4
CAS Number 1265911-54-3
Molecular Formula C23H24D4F2N604S
Molecular Weight 526.59 g/mol
Appearance White to off-white solid
Solubility Soluble in DMSO, Methanol, and other organic
solvents
Table 2: Quality and Purity Specifications
Parameter Typical Specification Analytical Method
Chemical Purity >98% HPLC
Isotopic Purity z?)g% Deuterated Forms (ch- Mass Spectrometry, NMR
Deuterium Enrichment =98 atom % D Mass Spectrometry, NMR

. . Reported on Certificate of
Specific Impurities ] HPLC, LC-MS/MS
Analysis

Experimental Protocols

The quality of Ticagrelor-d4 is assessed through a series of analytical tests. The following
sections detail the general methodologies employed by suppliers for these crucial experiments.
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Chemical Purity Determination by High-Performance
Liquid Chromatography (HPLC)

The chemical purity of Ticagrelor-d4 is typically determined by Reverse-Phase High-
Performance Liquid Chromatography (RP-HPLC) with UV detection.

Methodology:

 Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and a
C18 reverse-phase column.

o Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., ammonium acetate
or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).

o Detection: UV detection at a wavelength where Ticagrelor exhibits maximum absorbance,
typically around 254 nm.

» Quantification: The purity is calculated based on the area percentage of the main peak
relative to the total peak area in the chromatogram.

The workflow for a typical HPLC purity analysis is illustrated below.

Sample Preparation HPLC Analysis Data Analysis

Ticagrelor-d4 Sample }—»’ Dissolve in Diluent }—»’ Filter through 0.45 pm filter —»’ Inject into HPLC }—»

Separation on C18 Column ‘—»’ nnnnnnnnnnn ‘—»’ Generate Chromatogram

Sample Introduction Mass Spectrometry Data Interpretation

LC Separation }—b{ Electrospray lonization Mass Analyzer (TOF, Orbitrap) }—» Generate Mass Spectrum }—» Analyze Isotopic Distribution }—»

Detector ‘

Calculate Isotopic Purity & Enrichment
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Prepare Sample in Deuterated Solvent

:

Acquire NMR Spectra (*H, 13C)

:

Process Spectra (Fourier Transform, Phasing, Baseline Correction)

:

Analyze Spectra for Chemical Shifts, Coupling Constants, and Signal Integrations

:

Confirm Structure and Deuteration Sites
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[https://www.benchchem.com/product/b15573000#ticagrelor-d4-supplier-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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